N-(4-phenoxyphenyl)benzenesulfonamide

• IUPAC Name: N-(4-phenoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H15NO3S/c20-23(21,18-9-5-2-6-10-18)19-15-11-13-17(14-12-15)22-16-7-3-1-4-8-16/h1-14,19H
• InChI Key: TYMJYOJIIUAOJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H15NO3S
• Molecular Weight: 325.4 g/mol

Description

WAY-607413, also known as N-(4-phenoxyphenyl)benzenesulfonamide, is a chemical compound with the molecular formula C18H15NO3S and a molecular weight of 325.38 g/mol . This compound is primarily used in scientific research and has various applications in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-607413 involves the reaction of 4-phenoxyaniline with benzenesulfonyl chloride under basic conditions. The reaction typically takes place in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of WAY-607413 follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The product is then purified using techniques such as recrystallization or column chromatography to achieve the desired purity level of 98% .

Chemical Reactions Analysis

Types of Reactions

WAY-607413 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: WAY-607413 can undergo nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

WAY-607413 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Employed in studies involving enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

WAY-607413 exerts its effects by interacting with specific molecular targets and pathways. It is known to inhibit certain enzymes, thereby affecting biochemical pathways involved in inflammation and cancer progression. The compound binds to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity .

Comparison with Similar Compounds

Similar Compounds

• N-(4-phenoxyphenyl)benzenesulfonamide
• N-(4-methoxyphenyl)benzenesulfonamide
• N-(4-chlorophenyl)benzenesulfonamide

Uniqueness

WAY-607413 is unique due to its specific molecular structure, which allows it to interact with particular enzymes and pathways. This specificity makes it a valuable tool in research and potential therapeutic applications .